Cas no 692747-40-3 (4-chloro-5-(4-methylpiperidin-1-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 4-chloro-5-(4-methylpiperidin-1-yl)-2,3-dihydropyridazin-3-one
• CAS No: 692747-40-3
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 5234992
• Update Time: 2025-07-21

4-chloro-5-(4-methylpiperidin-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4-chloro-5-(4-methyl-1-piperidinyl)-
• 4-chloro-5-(4-methylpiperidin-1-yl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C10H14ClN3O/c1-7-2-4-14(5-3-7)8-6-12-13-10(15)9(8)11/h6-7H,2-5H2,1H3,(H,13,15)
• InChI Key： ABIAZKYRUXZNBO-UHFFFAOYSA-N
• SMILES： C1(=O)NN=CC(N2CCC(C)CC2)=C1Cl

Additional information on 4-chloro-5-(4-methylpiperidin-1-yl)-2,3-dihydropyridazin-3-one

Professional Introduction to 4-chloro-5-(4-methylpiperidin-1-yl)-2,3-dihydropyridazin-3-one (CAS No. 692747-40-3)

4-chloro-5-(4-methylpiperidin-1-yl)-2,3-dihydropyridazin-3-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 692747-40-3, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of a chloro substituent and a piperidine ring in its molecular framework suggests possible interactions with biological targets, making it a subject of interest for medicinal chemists.

The compound’s structure consists of a dihydropyridazinone core, which is a heterocyclic system known for its versatility in pharmaceutical applications. The dihydropyridazinone scaffold is often explored for its potential to act as a pharmacophore in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer treatments. The specific arrangement of atoms in this compound, including the 4-methylpiperidin-1-yl moiety, contributes to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their therapeutic potential. The 4-chloro-5-(4-methylpiperidin-1-yl)-2,3-dihydropyridazin-3-one structure represents an advanced derivative that could be modified further to enhance its pharmacological properties. Researchers have been investigating such derivatives for their ability to modulate biological pathways, particularly those involved in disease mechanisms.

The chloro substituent on the pyridazine ring is a key feature that influences the compound’s reactivity and interaction with biological targets. Chlorinated heterocycles are well-known for their role in pharmaceuticals due to their ability to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. These properties make the CAS No. 692747-40-3 compound a valuable candidate for further exploration in synthetic chemistry.

The piperidine ring in the molecule is another critical feature that contributes to its potential biological activity. Piperidine derivatives are widely recognized for their role in medicinal chemistry, often serving as key components in drugs targeting neurological disorders, cardiovascular diseases, and infections. The presence of the 4-methyl group on the piperidine ring may enhance the compound’s solubility and bioavailability, making it more suitable for therapeutic applications.

Recent studies have highlighted the importance of dihydropyridazinones as scaffolds for drug discovery. These compounds have shown promise in various preclinical models due to their ability to interact with enzymes and receptors involved in disease processes. The 4-chloro-5-(4-methylpiperidin-1-yl)-2,3-dihydropyridazin-3-one derivative is being investigated for its potential role in modulating these interactions, which could lead to new therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the desired molecular framework. The chloro substituent’s position on the pyridazine ring is particularly important during synthesis, as it can influence subsequent functionalization steps.

In conclusion, the CAS No. 692747-40-3 compound represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features, including the chloro substituent and piperidine moiety, make it an interesting subject for drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one may play a crucial role in developing innovative treatments for various diseases.